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Compound of Interest

Compound Name: Zikv-IN-8

Cat. No.: B12381533 Get Quote

Technical Support Center: Zikv-IN-8
This technical support guide provides detailed instructions and answers frequently asked

questions regarding the preparation of a Zikv-IN-8 stock solution using DMSO. It is intended

for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Zikv-IN-8?

A1: Zikv-IN-8 is a noncompetitive inhibitor of the Zika virus (ZIKV). It has demonstrated

significant anti-ZIKV activity, making it a compound of interest for research related to ZIKV

infection.

Q2: What is the molecular weight and CAS number for Zikv-IN-8?

A2: The molecular weight of Zikv-IN-8 is 405.41 g/mol , and its CAS number is 3022924-04-2.

[1]

Q3: What are the recommended storage conditions for Zikv-IN-8?

A3: For long-term stability, Zikv-IN-8 powder should be stored at -20°C. Once dissolved in a

solvent like DMSO, the stock solution should be stored at -80°C.

Q4: What is the solubility of Zikv-IN-8 in DMSO?
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A4: Zikv-IN-8 is soluble in DMSO. A stock solution with a concentration of 40 mg/mL can be

prepared.

Q5: What personal protective equipment (PPE) should I wear when handling Zikv-IN-8 and

DMSO?

A5: When handling Zikv-IN-8 and DMSO, it is essential to wear appropriate personal protective

equipment (PPE), including a lab coat, safety goggles, and chemical-resistant gloves. All

handling of the compound and solvent should be performed in a chemical fume hood to avoid

inhalation of any powders or vapors.

Quantitative Data Summary
Property Value

Molecular Weight 405.41 g/mol [1]

CAS Number 3022924-04-2[1]

Appearance Solid powder

Storage (Powder) -20°C

Storage (in DMSO) -80°C

Experimental Protocol: Preparation of a 10 mM Zikv-
IN-8 Stock Solution in DMSO
This protocol provides a detailed procedure for preparing a 10 mM stock solution of Zikv-IN-8
in DMSO.

Materials:

Zikv-IN-8 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials
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Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Safety Precautions: Before starting, ensure you are wearing the appropriate personal

protective equipment (PPE), including a lab coat, safety goggles, and gloves. All

manipulations should be performed in a chemical fume hood.

Determine the Required Mass of Zikv-IN-8:

The molecular weight of Zikv-IN-8 is 405.41 g/mol .

To prepare a 10 mM stock solution, you will need to dissolve 4.0541 mg of Zikv-IN-8 in 1

mL of DMSO.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 405.41 g/mol x 1000 mg/g = 4.0541 mg

Weighing Zikv-IN-8:

Carefully weigh out the calculated amount of Zikv-IN-8 powder using a calibrated

analytical balance. Tare the balance with a clean microcentrifuge tube or vial before

adding the powder.

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the tube or vial containing the Zikv-IN-
8 powder. For example, add 1 mL of DMSO for 4.0541 mg of Zikv-IN-8.

Cap the tube or vial securely.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/product/b12381533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has completely dissolved and

the solution is clear. If necessary, gentle warming in a 37°C water bath can aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into

smaller, single-use volumes in microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.

Experimental Workflow
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Workflow for Zikv-IN-8 Stock Solution Preparation
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Caption: Workflow for the preparation of a Zikv-IN-8 stock solution in DMSO.
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Troubleshooting Guide
Issue Possible Cause Recommended Solution

Zikv-IN-8 powder will not

dissolve completely in DMSO.

Insufficient vortexing or

sonication. The concentration

may be too high. The DMSO

may have absorbed water.

Vortex or sonicate for a longer

period. Gentle warming to

37°C may also help. If the

issue persists, consider

preparing a more dilute stock

solution. Use fresh, anhydrous

DMSO.

Precipitate forms after storing

the stock solution.

The solution may have been

stored at an incorrect

temperature, or the DMSO

may have absorbed moisture,

reducing solubility.

Ensure storage is consistently

at -80°C. Use anhydrous

DMSO for preparation and

handle it in a way that

minimizes water absorption. If

a precipitate is observed, try to

redissolve it by warming and

vortexing before use. If it does

not redissolve, it is best to

prepare a fresh stock solution.

Inconsistent experimental

results using the stock

solution.

Repeated freeze-thaw cycles

of the main stock solution can

lead to degradation of the

compound. Inaccurate initial

weighing or dilution.

Aliquot the stock solution into

single-use volumes to avoid

multiple freeze-thaw cycles.

Ensure all equipment,

especially the analytical

balance and pipettes, are

properly calibrated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.medchemexpress.com/zikv-in-8.html?locale=ko-KR
https://www.benchchem.com/product/b12381533#how-to-prepare-zikv-in-8-stock-solution-with-dmso
https://www.benchchem.com/product/b12381533#how-to-prepare-zikv-in-8-stock-solution-with-dmso
https://www.benchchem.com/product/b12381533#how-to-prepare-zikv-in-8-stock-solution-with-dmso
https://www.benchchem.com/product/b12381533#how-to-prepare-zikv-in-8-stock-solution-with-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12381533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

